Cas no 1759-25-7 (Acetic acid, cyano(formylamino)-, ethyl ester)

Acetic acid, cyano(formylamino)-, ethyl ester structure
1759-25-7 structure
Product Name:Acetic acid, cyano(formylamino)-, ethyl ester
CAS No:1759-25-7
MF:C6H8N2O3
MW:156.139321327209
CID:1362287
PubChem ID:12562418
Update Time:2025-04-20

Acetic acid, cyano(formylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, cyano(formylamino)-, ethyl ester
    • ethyl 2-cyano-2-formamidoacetate
    • ethyl 2-cyano-2-(formylamino)acetate
    • 1759-25-7
    • DA-34312
    • ethyl 2-cyano-2-(formyl-amino)acetate
    • ethyl2-cyano-2-formamidoacetate
    • Glycine, 2-cyano-N-formyl-, ethyl ester (7CI,8CI); Ethyl 2-cyano-2-(formylamino)acetate; Ethyl 2-cyano-2-formaminoacetate
    • JNHUPRPJKQAYQT-UHFFFAOYSA-N
    • SCHEMBL1178902
    • MDL: MFCD20617497
    • Inchi: 1S/C6H8N2O3/c1-2-11-6(10)5(3-7)8-4-9/h4-5H,2H2,1H3,(H,8,9)
    • InChI Key: JNHUPRPJKQAYQT-UHFFFAOYSA-N
    • SMILES: O(C(C(C#N)NC=O)=O)CC

Computed Properties

  • Exact Mass: 156.05354
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • PSA: 79.19
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